Cas no 2229265-68-1 (2-(4-chloro-3-nitrophenyl)propanal)

• Product Name: 2-(4-chloro-3-nitrophenyl)propanal
• CAS No: 2229265-68-1
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• CID: 6611368
• PubChem ID: 134639517
• Update Time: 2025-05-24

2-(4-chloro-3-nitrophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-nitrophenyl)propanal
• EN300-1985140
• 2229265-68-1

• Inchi： 1S/C9H8ClNO3/c1-6(5-12)7-2-3-8(10)9(4-7)11(13)14/h2-6H,1H3
• InChI Key： VCLLVJHKKRBFTE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C(C=O)C

Computed Properties

• Exact Mass: 213.0192708g/mol
• Monoisotopic Mass: 213.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.9Ų

Additional information on 2-(4-chloro-3-nitrophenyl)propanal

Introduction to 2-(4-chloro-3-nitrophenyl)propanal (CAS No: 2229265-68-1)

2-(4-chloro-3-nitrophenyl)propanal, identified by the chemical identifier CAS No: 2229265-68-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This aldehyde derivative, featuring a chloro and nitro substituent on a phenyl ring, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural properties make it a valuable candidate for further exploration in medicinal chemistry, particularly in the development of novel therapeutic agents.

The compound's molecular structure consists of a propanal moiety attached to a 4-chloro-3-nitrophenyl group. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its reactivity, making it a versatile building block for synthetic chemists. In recent years, there has been growing interest in leveraging such intermediates to develop drugs with enhanced pharmacological profiles.

One of the most compelling aspects of 2-(4-chloro-3-nitrophenyl)propanal is its potential application in the synthesis of small-molecule inhibitors targeting various biological pathways. The nitro group, in particular, can be selectively reduced or transformed into other functional groups, allowing for fine-tuning of the compound's properties. This flexibility has made it a focal point in academic and industrial research laboratories aiming to discover new therapeutic entities.

Recent studies have highlighted the compound's role in the development of novel antimicrobial agents. The combination of a chloro and nitro substituent on the phenyl ring imparts unique electronic and steric properties that can interact with bacterial enzymes, disrupting essential metabolic pathways. Preliminary computational studies suggest that derivatives of 2-(4-chloro-3-nitrophenyl)propanal may exhibit potent activity against resistant strains of pathogens, offering a promising avenue for combating antibiotic-resistant infections.

In addition to its antimicrobial potential, this compound has shown promise in the field of oncology. Researchers have been exploring its derivatives as inhibitors of kinases and other enzymes implicated in cancer progression. The aldehyde functionality provides a site for further derivatization, enabling the creation of molecules with high selectivity and affinity for target proteins. Early preclinical data indicate that certain analogs may induce apoptosis in cancer cells while sparing healthy tissues, making them attractive candidates for further development.

The synthesis of 2-(4-chloro-3-nitrophenyl)propanal involves multi-step organic transformations, typically starting from commercially available aromatic precursors. The introduction of the chloro and nitro groups requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have recently enabled more efficient routes to this intermediate, reducing both cost and environmental impact.

The growing body of research surrounding 2-(4-chloro-3-nitrophenyl)propanal underscores its significance as a chemical entity with diverse applications. As synthetic methodologies continue to evolve, scientists are optimistic about uncovering new ways to utilize this compound in drug discovery and material science. Its unique structural features offer a rich foundation for innovation, driving forward progress in multiple domains of chemical biology.

In conclusion, 2-(4-chloro-3-nitrophenyl)propanal (CAS No: 2229265-68-1) represents a fascinating compound with broad potential in pharmaceutical research. Its structural versatility and reactivity make it an indispensable tool for chemists striving to develop next-generation therapeutics. As our understanding of its properties deepens, so too will its applications across various scientific disciplines.